Cas no 861151-23-7 (1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 861151-23-7
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 4661516
• Update Time: 2025-07-18

1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C16H13ClN2O2/c17-12-6-8-13(9-7-12)19-15(10-14(18-19)16(20)21)11-4-2-1-3-5-11/h1-9,15H,10H2,(H,20,21)
• InChI Key： MWXCWRZVUVDGSI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=CC=C2)CC(C(O)=O)=N1

Additional information on 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

1-(4-Chlorophenyl)-5-Phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic Acid (CAS No. 861151-23-7): An Overview

1-(4-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 861151-23-7) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring substituted with a 4-chlorophenyl group and a phenyl group, along with a carboxylic acid moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive research in various fields of chemistry and biology.

Recent studies have highlighted the potential of 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has shown promise as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The anticancer activity is attributed to its ability to disrupt microtubule dynamics and inhibit cell cycle progression.

The pharmacokinetic profile of 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties make it an attractive candidate for further development as a drug candidate.

Toxicity studies have been conducted to evaluate the safety profile of 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

The synthesis of 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the 4-chlorophenyl and phenyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of hydrazine with an appropriate chalcone derivative followed by cyclization to form the pyrazole ring.

The potential applications of 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid extend beyond its use as a therapeutic agent. It has also been explored as a lead compound for the development of new drugs with improved pharmacological properties. For instance, researchers at the University of California have synthesized several derivatives of this compound by modifying the substituents on the pyrazole ring to enhance its potency and selectivity.

In conclusion, 1-(4-chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 861151-23-7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing medical treatments in areas such as inflammation and cancer.